Cas no 697805-59-7 (Benzenamine, 4-(3-methyl-3-azetidinyl)-)

• Product Name: Benzenamine, 4-(3-methyl-3-azetidinyl)-
• CAS No: 697805-59-7
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD20668763
• CID: 4150884
• PubChem ID: 85973135
• Update Time: 2025-05-23

Benzenamine, 4-(3-methyl-3-azetidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(3-methyl-3-azetidinyl)-
• 4-(3-Methyl-3-azetidinyl)benzenamine
• AT20029
• 4-(3-methylazetidin-3-yl)aniline
• 697805-59-7

• MDL： MFCD20668763
• Inchi： 1S/C10H14N2/c1-10(6-12-7-10)8-2-4-9(11)5-3-8/h2-5,12H,6-7,11H2,1H3
• InChI Key： YPXZLDHTRHOEGK-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2(C)CNC2)C=C1

Computed Properties

• Exact Mass: 162.115698455Da
• Monoisotopic Mass: 162.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.1Ų

Additional information on Benzenamine, 4-(3-methyl-3-azetidinyl)-

Benzenamine, 4-(3-methyl-3-azetidinyl)- (CAS No. 697805-59-7): A Comprehensive Overview in Modern Chemical Biology

Benzenamine, 4-(3-methyl-3-azetidinyl)-, identified by the CAS number 697805-59-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of amine derivatives, featuring a benzene ring substituted with an azetidinyl group at the para position. The presence of the 3-methyl group on the azetidinyl ring introduces a level of complexity that makes this molecule a promising candidate for various biochemical applications.

The< strong>benzene ring is a fundamental structural motif in organic chemistry, known for its stability and aromaticity. When combined with an amine functional group, it forms an aromatic amine, which is widely used in pharmaceuticals, agrochemicals, and material science. The introduction of the< strong>4-(3-methyl-3-azetidinyl) moiety modifies the electronic and steric properties of the benzene ring, potentially enhancing its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can interact with biological systems in unique ways. The< strong>azetidinyl group, a five-membered heterocyclic ring containing nitrogen, is known for its ability to mimic certain biological structures and functionalities. This feature makes< strong>Benzenamine, 4-(3-methyl-3-azetidinyl)- a valuable scaffold for designing molecules that can modulate enzyme activity, receptor binding, and other cellular processes.

One of the most compelling aspects of this compound is its potential application in drug discovery. The< strong>CAS No. 697805-59-7 designation ensures its unique identification and facilitates its use in research and development processes. Studies have shown that derivatives of benzene amines can exhibit significant pharmacological effects, making them attractive candidates for therapeutic intervention. The< strong>3-methyl substituent on the azetidinyl ring may influence the compound's solubility, metabolic stability, and overall bioavailability, which are critical factors in drug design.

The synthesis of< strong>Benzenamine, 4-(3-methyl-3-azetidinyl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex framework of this molecule.

In addition to its pharmaceutical potential, this compound has shown promise in material science applications. The unique electronic properties of aromatic amines make them suitable for use in organic electronics, including organic light-emitting diodes (OLEDs) and conductive polymers. The< strong>4-(3-methyl-3-azetidinyl) moiety may further enhance the material's performance by influencing charge transport properties and thermal stability.

The biological activity of< strong>Benzenamine, 4-(3-methyl-3-azetidinyl)- has been explored through various experimental approaches. In vitro studies have demonstrated its interaction with specific enzymes and receptors, suggesting potential therapeutic benefits. For instance, modifications to the benzene ring can alter binding affinities and selectivity profiles, which are crucial for developing targeted therapies.

The< strong>CAS No. 697805-59-7 registry ensures that researchers can reliably obtain this compound for their studies without ambiguity regarding its identity or purity. This level of standardization is essential for reproducibility in scientific research and for compliance with regulatory requirements.

The future prospects of< strong>Benzenamine, 4-(3-methyl-3-azetidinyl)- are vast, with ongoing research focusing on expanding its applications across multiple domains. Innovations in computational chemistry and artificial intelligence are accelerating the discovery of novel derivatives with enhanced properties. These advancements will likely lead to new insights into biological mechanisms and the development of next-generation therapeutics.

In conclusion,< strong>Benzenamine, 4-(3-methyl-3-azetidinyl)- (CAS No. 697805-59-7) represents a significant advancement in chemical biology. Its unique structure and functional attributes make it a versatile molecule with potential applications in drug discovery, material science, and beyond. As research continues to uncover new possibilities for this compound, it is poised to play a crucial role in shaping the future of chemical biology.